BE“GHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for 1-
Chloro-2-methylcyclohexene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Chloro-2-methylcyclohexene

Cat. No.: B095601

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 1-
Chloro-2-methylcyclohexene. Adherence to these procedures is essential for ensuring
laboratory safety and operational integrity.

Hazard Summary

1-Chloro-2-methylcyclohexene is a highly flammable liquid and vapor that can cause skin
irritation and may be fatal if swallowed and enters the airways.[1] Vapors may form an
explosive mixture with air and can accumulate in low-lying areas.[1] It is crucial to handle this
chemical with appropriate personal protective equipment in a well-ventilated area, away from
heat, sparks, and open flames.[1][2]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 1-Chloro-2-methylcyclohexene to minimize
exposure and ensure personal safety.
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PPE Category

Specification

Eye and Face Protection

Safety glasses with side-shields or tightly fitting
safety goggles. A face shield should be worn if

there is a splashing hazard.[3]

Hand Protection

Chemical-resistant gloves, such as nitrile or
neoprene.[4] Gloves must be inspected before

use and disposed of properly after handling.[5]

Body Protection

A flame-retardant and anti-static lab coat or
coveralls. For larger quantities or increased risk
of splashing, a chemical-resistant apron or suit

is recommended.[6][7]

Respiratory Protection

Work should be conducted in a well-ventilated
area or a chemical fume hood to avoid
inhalation of vapors.[1][5] If ventilation is
inadequate, a NIOSH-certified respirator with
appropriate cartridges for organic vapors should
be used.[3]

Footwear

Closed-toe shoes, preferably chemical-resistant

safety footwear.[8]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation:

e Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.[2][3]

 Verify that a proper fire extinguisher (e.g., dry chemical, carbon dioxide, or alcohol-resistant

foam) is available.[3][9] Do NOT use a water jet in case of a fire.[1]

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[9]

+ Remove all potential ignition sources, including sparks, open flames, and hot surfaces.[1][2]

Use explosion-proof electrical and ventilating equipment.[1][2]
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e Ground and bond all containers and receiving equipment to prevent static discharge.[1][2]
» Have a chemical spill kit readily available.

2. Handling and Use:

o Wear the appropriate PPE as detailed in the table above.

e Avoid contact with skin and eyes.[1]

e Do not inhale vapors or mists.[1]

e Use only non-sparking tools.[1][2]

o Keep the container tightly closed when not in use.[1] Containers that have been opened
must be carefully resealed and kept upright to prevent leakage.[1]

e Wash hands thoroughly after handling and before breaks.[1]
3. Storage:

» Store in a cool, dry, and well-ventilated place away from incompatible materials such as
strong oxidizing agents.[1][2]

o Keep containers tightly closed and store in a locked-up area.[1]

o Store away from heat, sparks, open flames, and other ignition sources.[1][2]
4. Disposal:

» Dispose of contents and containers to an approved waste disposal plant.[1]
e Do not allow the product to enter drains.[1][3]

o Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or
reconditioning, or punctured to make it unusable before disposal in a sanitary landfill.[9]

Quantitative Data Summary
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Property Value

Molecular Formula C7H1:Cl

Molecular Weight 130.61 g/mol [10]

Boiling Point 110 - 111 °C (230 - 232 °F)[1]
Flash Point 38.4 °C (101.1 °F)[9]

Density 0.844 g/cm3 at 25 °C (77 °F)

Emergency Procedures

« In case of skin contact: Immediately take off all contaminated clothing. Rinse skin with plenty
of water and soap.[9] If skin irritation occurs, seek medical advice.[1]

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.[2] Seek medical attention.

« Ifinhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[9]

« If swallowed: Do NOT induce vomiting.[1] Immediately call a poison center or doctor.[1]

Workflow for Safe Handling of 1-Chloro-2-
methylcyclohexene
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1. Preparation

Don Appropriate PPE

'
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'
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'
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2. Handling & Use
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'
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Y \
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'
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'

Dispose of Waste via Approved Chemical Waste Program

Click to download full resolution via product page

Caption: Workflow for handling 1-Chloro-2-methylcyclohexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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